Benzo[e]pyrene

Specification

• Description: Benzo[e]pyrene appears as colorless crystals or white crystalline solid. (NTP, 1992); Benzo[e]pyrene is an ortho- and peri-fused polycyclic arene consisting of five fused benzene rings. It is listed as a Group 3 carcinogen by the IARC. It has a role as a mutagen and a carcinogenic agent.; Benzo[e]pyrene is a natural product found in Nicotiana tabacum with data available.; Benzo[e]pyrene is one of over 100 different polycyclic aromatic hydrocarbons (PAHs). PAHs are chemicals that are formed during the incomplete burning of organic substances, such as fossil fuels. They are usually found as a mixture containing two or more of these compounds. (L10)
• CAS No.: 192-97-2
• Molecular Formula: C20H12
• Molecular Weight: 252.3 g/mol
• IUPAC Name: benzo[e]pyrene
• Standard InChI: InChI=1S/C20H12/c1-2-8-16-15(7-1)17-9-3-5-13-11-12-14-6-4-10-18(16)20(14)19(13)17/h1-12H
• Standard InChI Key: TXVHTIQJNYSSKO-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=CC=CC4=C3C5=C(C=CC=C25)C=C4
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC4=C3C5=C(C=CC=C25)C=C4
• Boiling Point: 918 °F at 760 mmHg (NTP, 1992); 492 °C at 76- mm Hg; BP: 250 °C at 3-4 mm Hg (sublimes)
• Colorform: Prisms or plates from benzene; Pale yellow needles (from benzene or methanol); Colorless crystals or white crystalline solid
• Melting Point: 352 to 354 °F (NTP, 1992); 178-179 °C